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Compound of Interest

Compound Name: 3-Octadecylphenol

Cat. No.: B15445721

Disclaimer: Direct toxicological data for 3-Octadecylphenol is not readily available in published
literature. This profile has been constructed using data from structurally similar long-chain
alkylphenols, primarily 3-Pentadecylphenol (also known as hydrogenated cardanol), and
general knowledge of the toxicological properties of the alkylphenol class of chemicals. The
information presented herein should be interpreted as an estimation and a guide for further
research and safety assessment.

Executive Summary

3-Octadecylphenol is a long-chain alkylphenol. While specific toxicological data for this
compound is scarce, information on analogous compounds suggests potential for skin and eye
irritation. Based on data for 3-Pentadecylphenol, it may be classified as harmful if swallowed, in
contact with skin, or if inhaled. Long-chain alkylphenols, as a class, have been noted for their
potential endocrine-disrupting properties and ecotoxicity, particularly to aquatic organisms. This
document provides a comprehensive overview of the inferred toxicological profile of 3-
Octadecylphenol, drawing upon available data for structurally related compounds to inform on
potential hazards, toxicokinetics, and mechanisms of action. All quantitative data are presented
in tabular format for clarity, and where applicable, experimental workflows and potential
signaling pathways are visualized.

Chemical and Physical Properties
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Property Value

Chemical Name 3-Octadecylphenol

Synonyms Phenol, 3-octadecyl-

CAS Number 25525-21-9

Molecular Formula C24H420

Molecular Weight 346.6 g/mol

Appearance Not available. Likely a solid at room temperature

based on similar compounds.

Solubilit Expected to have low water solubility and high
olubili
Y solubility in organic solvents.

Toxicological Data

The following tables summarize the available toxicological data for 3-Pentadecylphenol, a close
structural analog of 3-Octadecylphenol. This data is used as a surrogate to infer the potential
toxicity of 3-Octadecylphenol.
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Irritation and Sensitization

Endpoint Species Result Classification Reference
o Causes skin
Skin Irritation - o Category 2 [1][2]
irritation

o Causes serious
Eye Irritation - o Category 2A [1][2]
eye irritation

Genotoxicity and Carcinogenicity

A study on saturated cardanol (3-Pentadecylphenol) showed an absence of genotoxicity in the
comet assay.[3] There is no data available on the carcinogenicity of 3-Octadecylphenol or its
close analogs.

Ecotoxicity

A study on cardanol, a mixture containing 3-pentadecylphenol, demonstrated high toxicity to
aquatic organisms.[4] The LCso for cardanol in brine shrimp (Artemia sp.) was reported as 1.59
mg/L at 24 hours and 0.42 mg/L at 48 hours.[4]

Experimental Protocols

Detailed experimental protocols for 3-Octadecylphenol are not available. The following are
generalized descriptions of standard OECD test guidelines that would be appropriate for
assessing the toxicity of this compound.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

This method is used to estimate the acute oral toxicity (LDso). A stepwise procedure is used
with a limited number of animals. The test substance is administered orally by gavage to a
group of fasted animals. Observations of effects and mortality are made for at least 14 days.

Skin Irritation/Corrosion - OECD 404

This test evaluates the potential of a substance to cause skin irritation or corrosion. The test
substance is applied to the shaved skin of a single animal. The site is observed for erythema
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and edema at specified intervals after patch removal.

Eye Irritation/Corrosion - OECD 405

This test assesses the potential of a substance to produce irritation or corrosion to the eye. The
test substance is applied to the eye of a single animal. The eyes are examined for signs of
irritation at specific time points after instillation.

Potential Mechanisms of Action and Signaling
Pathways

Long-chain alkylphenols are known to be potential endocrine disruptors, often through
interaction with nuclear receptors. A generalized signaling pathway for a nuclear receptor is
depicted below. It is hypothesized that 3-Octadecylphenol, due to its phenolic structure and
long alkyl chain, could potentially interact with such pathways.

Caption: Generalized Nuclear Receptor Signaling Pathway.

Experimental Workflow for Toxicity Assessment

A logical workflow for assessing the toxicological profile of a compound like 3-
Octadecylphenol would involve a tiered approach, starting with in silico and in vitro methods
before proceeding to in vivo studies.
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Caption: Tiered Experimental Workflow for Toxicity Assessment.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15445721?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15445721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The toxicological profile of 3-Octadecylphenol remains largely uncharacterized through direct
experimental evidence. Based on data from the structurally analogous 3-Pentadecylphenol and
the broader class of long-chain alkylphenols, it is prudent to handle this compound with care,
assuming potential for skin and eye irritation, and possible harm upon ingestion, dermal
contact, or inhalation. Furthermore, the potential for endocrine disruption and significant
ecotoxicity warrants further investigation. The data and frameworks presented in this guide
serve as a preliminary assessment to inform safe handling practices and to highlight the critical
need for comprehensive toxicological testing of 3-Octadecylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. aksci.com [aksci.com]

3. Cardanol: toxicogenetic assessment and its effects when combined with
cyclophosphamide - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Toxicological Profile of 3-Octadecylphenol: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15445721#toxicological-profile-of-3-octadecylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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